Cas no 40463-78-3 (4-Amino-saligenin)
4-Amino-saligenin Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-hydroxybenzyl alcohol
- 5-amino-2-(hydroxymethyl)phenol
- 4-amino-2-hydroxy-benzyl alcohol
- D76340
- 4-Amino-saligenin
- BS-46038
- CS-0103176
- AKOS006338662
- SCHEMBL6935962
- 40463-78-3
-
- MDL: MFCD19205361
- Inchi: 1S/C7H9NO2/c8-6-2-1-5(4-9)7(10)3-6/h1-3,9-10H,4,8H2
- InChI Key: HDEZKWUFSMWOCB-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1CO)N
Computed Properties
- Exact Mass: 139.063328530g/mol
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5
- XLogP3: 0.6
4-Amino-saligenin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO426-250mg |
4-Amino-saligenin |
40463-78-3 | 97% | 250mg |
717CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO426-1g |
4-Amino-saligenin |
40463-78-3 | 97% | 1g |
1657CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO426-5g |
4-Amino-saligenin |
40463-78-3 | 97% | 5g |
6990CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HO426-50mg |
4-Amino-saligenin |
40463-78-3 | 97% | 50mg |
223CNY | 2021-05-07 | |
| TRC | A414780-100mg |
4-Amino-saligenin |
40463-78-3 | 100mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A414780-500mg |
4-Amino-saligenin |
40463-78-3 | 500mg |
$ 800.00 | 2023-09-09 | ||
| TRC | A414780-1g |
4-Amino-saligenin |
40463-78-3 | 1g |
$ 1240.00 | 2022-06-08 | ||
| Chemenu | CM336267-10g |
4-amino-2-hydroxybenzyl alcohol |
40463-78-3 | 95%+ | 10g |
$1190 | 2021-06-16 | |
| Chemenu | CM336267-250mg |
4-amino-2-hydroxybenzyl alcohol |
40463-78-3 | 95%+ | 250mg |
$108 | 2022-06-11 | |
| Chemenu | CM336267-1g |
4-amino-2-hydroxybenzyl alcohol |
40463-78-3 | 95%+ | 1g |
$183 | 2022-06-11 |
4-Amino-saligenin Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-Amino-saligenin
Recent Advances in the Study of 4-Amino-saligenin (CAS: 40463-78-3) in Chemical Biology and Medicine
The compound 4-Amino-saligenin (CAS: 40463-78-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging roles in drug development. Recent studies have highlighted its structural uniqueness, which enables interactions with various biological targets, making it a promising candidate for further investigation.
One of the key areas of interest is the role of 4-Amino-saligenin in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The study employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms, providing a foundation for future drug design efforts.
In addition to its neurological applications, 4-Amino-saligenin has shown promise in oncology research. A recent preprint on bioRxiv revealed its inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound's ability to induce apoptosis and inhibit angiogenesis was attributed to its interaction with key signaling pathways, including the PI3K/AKT/mTOR cascade. These findings underscore its potential as a lead compound for developing novel anticancer agents.
Another notable development is the exploration of 4-Amino-saligenin's anti-inflammatory properties. Research published in the European Journal of Pharmacology (2024) demonstrated its efficacy in reducing pro-inflammatory cytokines in animal models of rheumatoid arthritis. The study also highlighted its favorable safety profile, with minimal toxicity observed at therapeutic doses. This positions 4-Amino-saligenin as a viable candidate for further preclinical and clinical evaluation in inflammatory diseases.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-Amino-saligenin. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This methodological breakthrough is expected to facilitate larger-scale production, enabling more extensive pharmacological studies and potential commercialization.
Despite these promising developments, challenges remain in the development of 4-Amino-saligenin-based therapeutics. Issues such as bioavailability, metabolic stability, and target specificity need to be addressed through further structure-activity relationship studies. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this research and translating findings into clinical applications.
In conclusion, 4-Amino-saligenin (CAS: 40463-78-3) represents a multifaceted compound with significant potential across various therapeutic areas. The growing body of research underscores its value as a scaffold for drug discovery and highlights the need for continued investigation into its mechanisms of action and therapeutic applications. Future studies should focus on addressing current limitations while exploring new biological targets and potential combination therapies.
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